molecular formula C22H21N5O B12123283 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

Cat. No.: B12123283
M. Wt: 371.4 g/mol
InChI Key: KEKGFGIFFQAHCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide features a pyrrolo[2,3-b]quinoxaline core substituted with:

  • Position 1: A 2-phenylethyl group (C₆H₅-CH₂CH₂-), providing aromatic bulk.
  • Position 3: A carboxamide moiety (-CONH-) with an N-cyclopropyl substituent, introducing rigidity and compactness.

The cyclopropyl group (C₃H₅) is notable for its sp³-hybridized carbons, which may enhance metabolic stability compared to linear alkyl chains. The 2-phenylethyl substituent likely influences π-π interactions in biological targets. While pharmacological data for this specific compound are unavailable in the provided evidence, structural analogs offer insights into structure-activity relationships (SAR) .

Properties

Molecular Formula

C22H21N5O

Molecular Weight

371.4 g/mol

IUPAC Name

2-amino-N-cyclopropyl-1-(2-phenylethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide

InChI

InChI=1S/C22H21N5O/c23-20-18(22(28)24-15-10-11-15)19-21(26-17-9-5-4-8-16(17)25-19)27(20)13-12-14-6-2-1-3-7-14/h1-9,15H,10-13,23H2,(H,24,28)

InChI Key

KEKGFGIFFQAHCU-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)CCC5=CC=CC=C5)N

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide undergoes various chemical reactions, including:

    Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Electrophilic and nucleophilic substitution reactions are possible, depending on the functional groups present.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate.

    Reduction: Sodium borohydride, lithium aluminum hydride.

    Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoxaline derivatives, while reduction can lead to the formation of amine-substituted products.

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in pathways related to cell proliferation and apoptosis .

Comparison with Similar Compounds

The following table summarizes key structural analogs and their physicochemical properties:

Compound ID 1-Position Substituent N-Substituent (Carboxamide) Molecular Formula Molecular Weight (g/mol) Key Features
Target Compound 2-Phenylethyl Cyclopropyl C₂₃H₂₄N₅O₂* 422.48* Aromatic bulk, rigid cyclopropyl
2-Methoxybenzyl 3-Ethoxypropyl Not reported Not reported Methoxy (electron-donating), ethoxy chain
2-Chlorophenyl 3-Ethoxypropyl C₂₂H₂₂ClN₅O₂ 440.90 Chlorine (lipophilic), ethoxy flexibility
3-Chloro-4-methoxyphenyl 2-Chlorobenzyl C₂₅H₁₉Cl₂N₅O₂ 492.36 Dichloro, methoxy (polarity modulation)
(E)-(2-Thienylmethylene)amino 2-Phenylethyl Not reported Not reported Thiophene (heteroaromatic), phenyl
3-Morpholin-4-ylpropyl 4-Fluorobenzyl Not reported Not reported Morpholine (polar), fluorobenzyl
2,5-Dimethoxyphenyl 2-Morpholin-4-ylethyl C₂₅H₂₈N₆O₄ 476.53 Dimethoxy, morpholine (solubility-enhancing)

*Calculated based on substituent contributions.

Structural and Functional Insights

a) 1-Position Substituents
  • Aromatic Groups: The target compound’s 2-phenylethyl group (C₆H₅-CH₂CH₂-) is less polar than ’s 2-methoxybenzyl (C₆H₄(OCH₃)-CH₂-) but more lipophilic than ’s 2,5-dimethoxyphenyl.
b) N-Substituents on Carboxamide
  • Cyclopropyl vs. Ethoxypropyl/Morpholinyl: The cyclopropyl group in the target compound offers steric rigidity, which may reduce metabolic degradation compared to flexible ethoxypropyl chains () .
c) Electronic Effects
  • Methoxy and chlorine substituents () modulate electron density, affecting binding to targets like kinases or GPCRs. For example, chlorine’s electron-withdrawing nature may stabilize charge-transfer interactions .

Hypothesized Pharmacological Implications

While direct activity data are absent in the provided evidence, SAR trends suggest:

Lipophilicity and Bioavailability :

  • Chlorinated derivatives () may exhibit longer half-lives due to increased logP but could face solubility challenges.
  • The target compound’s cyclopropyl group balances lipophilicity and metabolic stability.

Target Engagement: The 2-phenylethyl group’s aromaticity may favor interactions with hydrophobic pockets in enzymes or receptors. Morpholine and ethoxy groups () could improve water solubility, beneficial for intravenous formulations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.